![molecular formula C14H10F2O3 B6399738 3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% CAS No. 1261906-08-4](/img/structure/B6399738.png)
3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95%
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Overview
Description
3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% (also known as 2,4-Difluorophenylmethoxybenzoic acid) is an organic compound with a wide range of applications in the scientific research field. The compound is synthesized from a variety of starting materials, including 2,4-difluorobenzaldehyde and 2-methoxybenzyl alcohol. It is widely used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% is widely used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in organic synthesis, and as a starting material for the synthesis of fluorescent probes and other organic molecules. Additionally, it is used in the synthesis of inhibitors of aromatase and other enzymes, as well as inhibitors of protein-protein interactions.
Mechanism of Action
3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% is an organic compound with a wide range of applications in the scientific research field. The compound is synthesized from a variety of starting materials, including 2,4-difluorobenzaldehyde and 2-methoxybenzyl alcohol. The mechanism of action of 3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% is largely unknown, however, it is believed to act as a general inhibitor of enzymes and proteins, due to its ability to interact with the active site of the enzyme or protein. Additionally, it is believed to act as a fluorescent probe, due to its ability to absorb light in the visible spectrum.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% are largely unknown. However, it is believed to act as a general inhibitor of enzymes and proteins, due to its ability to interact with the active site of the enzyme or protein. Additionally, it is believed to act as a fluorescent probe, due to its ability to absorb light in the visible spectrum.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% in laboratory experiments include its high purity and its ability to interact with enzymes and proteins. Additionally, it is a relatively inexpensive compound, making it a cost-effective choice for laboratory experiments. However, there are some limitations to using this compound in laboratory experiments. For example, it is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it has a relatively low solubility in organic solvents, making it difficult to use in organic synthesis.
Future Directions
The potential future directions for 3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% include its use as a fluorescent probe for the detection of proteins and other molecules in biological systems, its use as an inhibitor of enzymes and proteins, its use as a starting material for the synthesis of pharmaceuticals and agrochemicals, and its use as a reagent for organic synthesis. Additionally, it could be used as a starting material for the synthesis of fluorescent probes and other organic molecules, as well as inhibitors of protein-protein interactions. Finally, it could be used to study the mechanism of action of enzymes and proteins, as well as the effects of inhibitors on biochemical and physiological processes.
Synthesis Methods
3-(2,4-Difluorophenyl)-2-methoxybenzoic acid, 95% is synthesized from a variety of starting materials, including 2,4-difluorobenzaldehyde and 2-methoxybenzyl alcohol. The first step of the synthesis is the condensation of 2,4-difluorobenzaldehyde and 2-methoxybenzyl alcohol in the presence of hydrochloric acid as a catalyst. The reaction is carried out at a temperature of 120 °C for 1 hour. The resulting product is a yellow solid, which is then isolated and purified by column chromatography. The final product is a white solid with a purity of 95%.
properties
IUPAC Name |
3-(2,4-difluorophenyl)-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O3/c1-19-13-10(3-2-4-11(13)14(17)18)9-6-5-8(15)7-12(9)16/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFJNLUXGCDJRBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1C(=O)O)C2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689594 |
Source
|
Record name | 2',4'-Difluoro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261906-08-4 |
Source
|
Record name | 2',4'-Difluoro-2-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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